Cas no 144280-20-6 (Phenol, 2-[(2-nitrophenyl)azo]-4-octyl-)
144280-20-6 structure
Product Name:Phenol, 2-[(2-nitrophenyl)azo]-4-octyl-
CAS No:144280-20-6
MF:C20H25N3O3
MW:355.43080496788
CID:2777313
Update Time:2023-08-07
Phenol, 2-[(2-nitrophenyl)azo]-4-octyl- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 2-[(2-nitrophenyl)azo]-4-octyl-
- 6-[2-(2-Nitrophenyl)hydrazinylidene]-4-octylcyclohexa-2,4-dien-1-one
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- Inchi: 1S/C20H25N3O3/c1-2-3-4-5-6-7-10-16-13-14-20(24)18(15-16)22-21-17-11-8-9-12-19(17)23(25)26/h8-9,11-15,24H,2-7,10H2,1H3/b22-21+
- InChI Key: ZRDDPKPUFHRKPC-QURGRASLSA-N
- SMILES: OC1C=CC(=CC=1/N=N/C1C=CC=CC=1[N+](=O)[O-])CCCCCCCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 9
- Complexity: 439
- XLogP3: 7.2
- Topological Polar Surface Area: 90.8
Phenol, 2-[(2-nitrophenyl)azo]-4-octyl- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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